Cas no 1082514-72-4 (2-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine)
2-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine
- 1H-Benzimidazole-2-ethanamine, 1-butyl-
- AKOS002684137
- 1082514-72-4
- EN300-23069008
-
- Inchi: 1S/C13H19N3/c1-2-3-10-16-12-7-5-4-6-11(12)15-13(16)8-9-14/h4-7H,2-3,8-10,14H2,1H3
- InChI Key: PVPYVMGUOLHWCG-UHFFFAOYSA-N
- SMILES: C1(CCN)N(CCCC)C2=CC=CC=C2N=1
Computed Properties
- Exact Mass: 217.157897619g/mol
- Monoisotopic Mass: 217.157897619g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 43.8Ų
Experimental Properties
- Density: 1.10±0.1 g/cm3(Predicted)
- Boiling Point: 386.3±25.0 °C(Predicted)
- pka: 9.41±0.10(Predicted)
2-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-23069008-0.05g |
2-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine |
1082514-72-4 | 95% | 0.05g |
$202.0 | 2024-06-20 | |
| Enamine | EN300-23069008-0.1g |
2-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine |
1082514-72-4 | 95% | 0.1g |
$301.0 | 2024-06-20 | |
| Enamine | EN300-23069008-0.25g |
2-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine |
1082514-72-4 | 95% | 0.25g |
$431.0 | 2024-06-20 | |
| Enamine | EN300-23069008-0.5g |
2-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine |
1082514-72-4 | 95% | 0.5g |
$679.0 | 2024-06-20 | |
| Enamine | EN300-23069008-1.0g |
2-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine |
1082514-72-4 | 95% | 1.0g |
$871.0 | 2024-06-20 | |
| Enamine | EN300-23069008-2.5g |
2-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine |
1082514-72-4 | 95% | 2.5g |
$1707.0 | 2024-06-20 | |
| Enamine | EN300-23069008-5.0g |
2-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine |
1082514-72-4 | 95% | 5.0g |
$2525.0 | 2024-06-20 | |
| Enamine | EN300-23069008-10.0g |
2-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine |
1082514-72-4 | 95% | 10.0g |
$3746.0 | 2024-06-20 | |
| Enamine | EN300-23069008-1g |
2-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine |
1082514-72-4 | 95% | 1g |
$871.0 | 2023-09-15 | |
| Enamine | EN300-23069008-5g |
2-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine |
1082514-72-4 | 95% | 5g |
$2525.0 | 2023-09-15 |
2-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 2-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine
Comprehensive Overview of 2-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine (CAS No. 1082514-72-4): Properties, Applications, and Research Insights
2-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine (CAS No. 1082514-72-4) is a specialized organic compound belonging to the benzodiazole derivative family. This molecule features a butyl-substituted benzodiazole core linked to an ethylamine side chain, making it a versatile intermediate in pharmaceutical and material science research. Its unique structure has garnered attention for potential applications in drug discovery, fluorescence probes, and coordination chemistry. Below, we explore its properties, synthesis, and emerging trends aligned with current scientific inquiries.
The compound's molecular formula (C13H19N3) and molecular weight (217.31 g/mol) reflect its moderate polarity, which influences solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol. Researchers often highlight its amine functionality as a key reactive site for derivatization, enabling the creation of libraries for high-throughput screening (HTS) in medicinal chemistry. Recent publications note its role in designing small-molecule inhibitors targeting enzyme pathways, a hot topic in cancer therapeutics and neurodegenerative disease research.
In the context of green chemistry, synthetic routes for 1082514-72-4 emphasize atom economy and catalytic efficiency. A common approach involves cyclocondensation of o-phenylenediamine with butyl-substituted precursors, followed by amine coupling—a process optimized to reduce waste. This aligns with the growing demand for sustainable synthesis methods, frequently searched in academic and industrial forums. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its purity, critical for reproducibility in biological assays.
Beyond pharmaceuticals, 2-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine exhibits promise in optoelectronic materials. Its benzodiazole moiety contributes to electron transport properties, relevant for OLEDs and solar cells—areas trending in renewable energy discussions. Computational studies (DFT calculations) model its HOMO-LUMO gap, aiding in the design of energy-efficient devices. Such interdisciplinary applications resonate with searches for "organic semiconductors" and "materials for clean energy."
Safety and handling of CAS 1082514-72-4 adhere to standard laboratory protocols. While not classified as hazardous, its storage conditions (e.g., inert atmosphere, low temperature) ensure stability—a detail often queried by synthetic chemists. Regulatory databases like REACH and PubChem provide supplemental data, reinforcing transparency in research.
In summary, 2-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine bridges multiple scientific frontiers. Its adaptability in drug design, material science, and catalysis underscores its value. As AI-driven molecular modeling accelerates discovery, compounds like this will remain pivotal in addressing global challenges—from precision medicine to climate tech.
1082514-72-4 (2-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)